Cas no 690645-20-6 (2-{5-(4-methylphenyl)-1,2,4triazolo3,4-b1,3thiazol-3-ylsulfanyl}-N-(2-phenylethyl)acetamide)

• Product Name: 2-{5-(4-methylphenyl)-1,2,4triazolo3,4-b1,3thiazol-3-ylsulfanyl}-N-(2-phenylethyl)acetamide
• CAS No: 690645-20-6
• MF: C₂₁H₂₀N₄OS₂
• MW: 408.539701461792
• CID: 5555055
• Update Time: 2025-11-06

2-{5-(4-methylphenyl)-1,2,4triazolo3,4-b1,3thiazol-3-ylsulfanyl}-N-(2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[5-(4-methylphenyl)-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-yl]sulfanyl]-N-(2-phenylethyl)acetamide
• Acetamide, 2-[[5-(4-methylphenyl)thiazolo[2,3-c]-1,2,4-triazol-3-yl]thio]-N-(2-phenylethyl)-
• 2-{5-(4-methylphenyl)-1,2,4triazolo3,4-b1,3thiazol-3-ylsulfanyl}-N-(2-phenylethyl)acetamide

• Inchi： 1S/C21H20N4OS2/c1-15-7-9-17(10-8-15)18-13-27-20-23-24-21(25(18)20)28-14-19(26)22-12-11-16-5-3-2-4-6-16/h2-10,13H,11-12,14H2,1H3,(H,22,26)
• InChI Key： OYLAWAHQUJOFKF-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=CC=C1)(=O)CSC1=NN=C2SC=C(C3=CC=C(C)C=C3)N21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolothiazoles

Additional information on 2-{5-(4-methylphenyl)-1,2,4triazolo3,4-b1,3thiazol-3-ylsulfanyl}-N-(2-phenylethyl)acetamide

Introduction to 2-{5-(4-methylphenyl)-1,2,4triazolo[3,4-b][1,3]thiazol-3-ylsulfanyl}-N-(2-phenylethyl)acetamide (CAS No. 690645-20-6)

2-{5-(4-methylphenyl)-1,2,4triazolo[3,4-b][1,3]thiazol-3-ylsulfanyl}-N-(2-phenylethyl)acetamide (CAS No. 690645-20-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as thiazoles, which are characterized by their unique chemical structure and biological activity. The compound's molecular formula is C₁₉H₁₉N₅O₂S₂, and it has a molecular weight of approximately 405.5 g/mol.

The structure of 2-{5-(4-methylphenyl)-1,2,4triazolo[3,4-b][1,3]thiazol-3-ylsulfanyl}-N-(2-phenylethyl)acetamide is notable for its intricate arrangement of functional groups. The presence of a thiazole ring, a triazole ring, and a sulfanyl group contributes to its unique chemical properties and potential biological activities. The methylphenyl and phenylethyl substituents further enhance its structural complexity and functional diversity.

In recent years, there has been a growing interest in the development of thiazole-based compounds for various therapeutic applications. These compounds have shown promise in areas such as antimicrobial, antiviral, and anticancer activities. The specific structure of 2-{5-(4-methylphenyl)-1,2,4triazolo[3,4-b][1,3]thiazol-3-ylsulfanyl}-N-(2-phenylethyl)acetamide has been studied for its potential as an antimicrobial agent due to its ability to disrupt bacterial cell walls and inhibit the growth of various pathogenic microorganisms.

One of the key areas of research involving this compound is its antiviral activity. Studies have demonstrated that 2-{5-(4-methylphenyl)-1,2,4triazolo[3,4-b][1,3]thiazol-3-ylsulfanyl}-N-(2-phenylethyl)acetamide exhibits potent antiviral effects against several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve the inhibition of viral replication through the disruption of viral enzymes and proteins essential for viral survival and propagation.

In the realm of anticancer research, this compound has shown promising results in preclinical studies. It has been found to exhibit selective cytotoxicity against various cancer cell lines while demonstrating minimal toxicity to normal cells. The anticancer activity is attributed to its ability to induce apoptosis (programmed cell death) in cancer cells by modulating key signaling pathways involved in cell survival and proliferation.

The pharmacokinetic properties of 2-{5-(4-methylphenyl)-1,2,4triazolo[3,4-b][1,3]thiazol-3-ylsulfanyl}-N-(2-phenylethyl)acetamide have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it a suitable candidate for further development as a therapeutic agent. Additionally, the compound's stability under various conditions has been evaluated, ensuring its reliability in both laboratory settings and potential clinical applications.

To further understand the biological mechanisms underlying the therapeutic effects of 2-{5-(4-methylphenyl)-1,2,4triazolo[3,4-b][1,3]thiazol-3-ylsulfanyl}-N-(2-phenylethyl)acetamide, several molecular studies have been conducted. These studies have utilized techniques such as molecular docking, cell-based assays, and in vivo models to elucidate the compound's interactions with target proteins and cellular pathways. The results have provided valuable insights into the compound's mode of action and potential therapeutic applications.

In conclusion, 2-{5-(4-methylphenyl)-1,2,4triazolo[3,4-b][1,3]thiazol-3-ylsulfanyl}-N-(2-phenylethyl)acetamide (CAS No. 690645-20-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of antimicrobial, antiviral, and anticancer therapies. Ongoing studies are expected to provide more detailed insights into its mechanisms of action and potential clinical utility.